Cas no 1190129-82-8 (1-Phenylpyrrolidine-2,5-dicarbonitrile)

• Product Name: 1-Phenylpyrrolidine-2,5-dicarbonitrile
• CAS No: 1190129-82-8
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 1083187
• PubChem ID: 13837215
• Update Time: 2025-04-20

1-Phenylpyrrolidine-2,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpyrrolidine-2,5-dicarbonitrile
• DB-363764
• 1190129-82-8
• 1-phenyl-2,5-pyrrolidinedicarbonitrile

• Inchi： 1S/C12H11N3/c13-8-11-6-7-12(9-14)15(11)10-4-2-1-3-5-10/h1-5,11-12H,6-7H2
• InChI Key： SJUHSSIKDXXXDD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C#N)CCC1C#N

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),